Cas no 482627-84-9 (5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol)

• Product Name: 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol
• CAS No: 482627-84-9
• MF: C₂₄H₂₈O₃Si
• MW: 392.562828063965
• MDL: MFCD09038501
• CID: 931865
• PubChem ID: 87559210
• Update Time: 2025-05-24

5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol
• [3-[tert-butyl(diphenyl)silyl]oxy-5-(hydroxymethyl)phenyl]methanol
• [3,5-Bis(hydroxymethyl)phenoxy]-tert-butyldiphenylsilane
• (5-((tert-Butyldiphenylsilyl)oxy)-1,3-phenylene)dimethanol
• B2866
• (5-{[tert-Butyl(diphenyl)silyl]oxy}-1,3-phenylene)dimethanol
• DTXSID50659769
• MFCD09038501
• {3-[(TERT-BUTYLDIPHENYLSILYL)OXY]-5-(HYDROXYMETHYL)PHENYL}METHANOL
• SCHEMBL5232509
• AKOS015837855
• 482627-84-9
• T70954
• 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol

• MDL： MFCD09038501
• Inchi： 1S/C24H28O3Si/c1-24(2,3)28(22-10-6-4-7-11-22,23-12-8-5-9-13-23)27-21-15-19(17-25)14-20(16-21)18-26/h4-16,25-26H,17-18H2,1-3H3
• InChI Key： TUGCKICZDBMMPM-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC1C=C(CO)C=C(CO)C=1

Computed Properties

• Exact Mass: 392.18100
• Monoisotopic Mass: 392.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 503.5±50.0 °C at 760 mmHg
• Flash Point: 258.3±30.1 °C
• Refractive Index: 1.6
• PSA: 49.69000
• LogP: 3.61000
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol

5-(Tert-Butyldiphenylsilyloxy)-1,3-Benzenedimethanol (CAS No. 482627-84-9): An Overview of Its Synthesis, Properties, and Applications in Chemical and Pharmaceutical Research

5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol (CAS No. 482627-84-9) is a versatile compound with significant applications in chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyldiphenylsilyl (TBDPS) protecting group and a 1,3-benzenedimethanol core. The TBDPS group is widely used in organic synthesis to protect hydroxyl functionalities, making this compound an essential intermediate in the synthesis of complex molecules.

The synthesis of 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol typically involves several steps. One common approach is to start with 1,3-benzenedimethanol and react it with tert-butyldiphenylsilyl chloride (TBSCl) in the presence of a base such as imidazole or triethylamine. This reaction selectively protects the hydroxyl group at the 5-position, yielding the desired product with high purity and yield. The choice of solvent and reaction conditions can significantly influence the efficiency and selectivity of this transformation.

Recent advancements in synthetic methodologies have further optimized the preparation of 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol. For instance, a study published in the Journal of Organic Chemistry reported a novel catalytic method that enhances the yield and reduces the formation of side products. This method employs a palladium catalyst and a mild reaction temperature, making it more environmentally friendly and cost-effective compared to traditional approaches.

The physical properties of 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol are well-documented. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its solubility in water is limited due to the presence of the bulky TBDPS group. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of spectroscopic characterization, 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol exhibits distinct peaks in proton nuclear magnetic resonance (1H NMR) and carbon-13 nuclear magnetic resonance (13C NMR) spectra. The 1H NMR spectrum shows characteristic signals for the aromatic protons, methylene protons adjacent to the hydroxyl groups, and the tert-butyl and phenyl protons of the TBDPS group. Similarly, the 13C NMR spectrum provides valuable information about the carbon atoms in the molecule, aiding in its structural elucidation.

The versatility of 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol extends to its applications in pharmaceutical research. One notable application is its use as an intermediate in the synthesis of bioactive compounds. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The TBDPS protecting group can be selectively removed under mild conditions to reveal the free hydroxyl groups, which can then be functionalized to introduce various pharmacophores.

Beyond its role as an intermediate, 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol has also been explored for its potential as a drug delivery platform. The TBDPS group can be designed to undergo controlled deprotection under specific physiological conditions, such as changes in pH or enzyme activity. This feature makes it an attractive candidate for developing prodrugs that can be activated at targeted sites within the body.

In conclusion, 5-(Tert-Butyldiphenylsilyloxy)-1,3-benzenedimethanol (CAS No. 482627-84-9) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential tool for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in advancing scientific knowledge and developing innovative therapeutic agents.